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Abstract
Ningnanmycin, a cytosine nucleoside peptide antibiotic, represents a significant advancement

in the field of biopesticides. Isolated from the fermentation broth of Streptomyces noursei var.

xichangensis, this compound exhibits a broad spectrum of activity against various plant

pathogenic fungi, bacteria, and viruses. Its discovery by the Chengdu Institute of Biology,

Chinese Academy of Sciences, marked a pivotal moment in the development of effective and

environmentally benign alternatives to conventional chemical pesticides. This technical guide

provides an in-depth overview of the discovery and isolation of Ningnanmycin, detailed

experimental protocols for its production and analysis, a summary of its biological activity, and

an exploration of its mechanisms of action, including the induction of plant systemic resistance.

Discovery and Isolation
Ningnanmycin was first isolated from the soil actinomycete Streptomyces noursei var.

xichangensis by researchers at the Chengdu Institute of Biology, Chinese Academy of

Sciences. The producing strain is designated as CGMCC No. 0194. The isolation process from

the fermentation broth is notably straightforward, avoiding complex chromatographic

techniques and relying on simpler methods such as acidification, filtration, and drying to obtain

the crude product.
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Table 1: Key Characteristics of Ningnanmycin

Characteristic Description

Producing Organism Streptomyces noursei var. xichangensis

Chemical Class Cytosine nucleoside peptide antibiotic

Molecular Formula C₁₆H₂₅N₇O₈

Molecular Weight 443.41 g/mol

CAS Registry Number 156410-09-2

Experimental Protocols
Fermentation of Streptomyces noursei var. xichangensis
This protocol outlines the submerged fermentation process for the production of

Ningnanmycin.

2.1.1. Media Composition

Table 2: Fermentation Media Composition
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Component Seed Medium (g/L) Production Medium (g/L)

Corn Flour 30 20

Soybean Cake Powder 40 30

Glucose 10 15

Corn Starch 10 10

Yeast Extract 1 2

NaCl 5 5

CaCO₃ 5 5

(NH₄)₂SO₄ 2 2

KH₂PO₄ 0.4 0.4

MgSO₄·7H₂O 3.5 3.5

pH 6.8 (adjusted with NaOH) 6.8 (adjusted with NaOH)

Source: Adapted from patent literature.

2.1.2. Fermentation Protocol

Inoculum Preparation: Aseptically inoculate a loopful of Streptomyces noursei var.

xichangensis from a slant culture into a flask containing the seed medium.

Seed Culture: Incubate the seed culture at 28°C on a rotary shaker at 200 rpm for 48-72

hours.

Production Culture: Transfer the seed culture (10% v/v) into a fermenter containing the

production medium.

Fermentation Conditions: Maintain the fermentation at 28°C with an aeration rate of 1.0 vvm

(volume of air per volume of medium per minute) and agitation at 300 rpm for 96-120 hours.

Monitor pH and dissolved oxygen levels throughout the fermentation.
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Fermentation workflow for Ningnanmycin production.

Purification of Ningnanmycin
This protocol describes a simplified method for the extraction and purification of

Ningnanmycin from the fermentation broth.

Cell Removal: Centrifuge the fermentation broth at 8,000 x g for 20 minutes to pellet the

mycelia. Collect the supernatant.

Acidification: Adjust the pH of the supernatant to 4.5 with a suitable acid (e.g., acetic acid).

This may cause the precipitation of some impurities.

Filtration: Filter the acidified supernatant through a 0.45 µm filter to remove any precipitates.

Concentration and Drying: The clarified filtrate can be concentrated under vacuum. The

concentrated solution is then dried to yield the crude Ningnanmycin product. A patent has

described heating the filtrate to 85°C for 2 minutes, followed by rapid cooling to 4°C,

filtration, and vacuum drying at 50°C.
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Simplified purification workflow for Ningnanmycin.

Analytical Characterization
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High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS) is the

method of choice for the analysis of Ningnanmycin.

2.3.1. HPLC-MS/MS Method

Column: A hydrophilic interaction liquid chromatography (HILIC) column is often preferred

due to the polar nature of Ningnanmycin.

Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate or

formic acid) is typically used.

Detection: Mass spectrometry (MS/MS) provides high sensitivity and selectivity for

quantification.

Sample Preparation: Samples from fermentation broth or plant tissues may require solid-

phase extraction (SPE) for cleanup and concentration prior to analysis.

Biological Activity and Efficacy
Ningnanmycin exhibits a broad spectrum of activity against plant pathogens.

Table 3: Quantitative Efficacy of Ningnanmycin

Target
Organism/Viru
s

Pathogen/Dise
ase

Efficacy Metric Value Reference

Pseudopestalotio

psis camelliae-

sinensis

Tea Gray Blight EC₅₀ 75.92 U/mL [1][2]

Tobacco Mosaic

Virus (TMV)

Tobacco Mosaic

Disease

Inhibition of CP

assembly
- [3]

Potato Virus Y

(PVY)
Potato Virus Y

Binding constant

to CP
1.34 µmol/L [2]

Xanthomonas

oryzae

Rice Bacterial

Leaf Blight
Efficacy Up to 90%
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Mechanism of Action
Ningnanmycin employs a multi-pronged approach to combat plant diseases, acting directly on

pathogens and indirectly by stimulating the plant's own defense systems.

Direct Antimicrobial and Antiviral Action
Antifungal: Ningnanmycin inhibits the growth of fungal hyphae and induces detrimental

morphological changes in cellular structures. A key mechanism is the interference with

protein synthesis by targeting ribosomes.[1][2]

Antiviral: It directly binds to the coat protein (CP) of viruses like Tobacco Mosaic Virus (TMV)

and Potato Virus Y (PVY), inhibiting their assembly and thereby reducing viral pathogenicity.

[2][3]

Antibacterial: The antibacterial action involves the disruption of bacterial cell membrane

synthesis by blocking the combination of phospholipids and fatty acids.

Induction of Plant Systemic Resistance
Ningnanmycin is a potent elicitor of induced systemic resistance (ISR) and systemic acquired

resistance (SAR) in plants.

Signaling Pathways: It activates multiple plant defense signaling pathways, including those

mediated by jasmonic acid (JA) and salicylic acid (SA). This is evidenced by the increased

expression of key regulatory genes such as NPR1 (a central regulator of SAR) and Jaz3 (a

repressor in the JA signaling pathway).

Defense Gene Upregulation: Treatment with Ningnanmycin leads to the upregulation of

various defense-related genes, including PRXIIB, PRXIIE, PUB4, and PER42.

Enzyme Activity: It enhances the activity of defense-related enzymes such as Phenylalanine

Ammonia-Lyase (PAL), Peroxidase (POD), and Superoxide Dismutase (SOD), which are

involved in the synthesis of antimicrobial compounds and the management of oxidative

stress.
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Proposed signaling pathways for Ningnanmycin-induced plant resistance.

Conclusion
Ningnanmycin stands out as a promising biopesticide with a multifaceted mode of action. Its

efficacy against a broad range of plant pathogens, coupled with its ability to stimulate the

plant's innate immune system, makes it a valuable tool for integrated pest management

strategies. The relatively simple production and purification process further enhances its

potential for widespread agricultural application. Further research should focus on optimizing

fermentation conditions for improved yields, expanding the understanding of its efficacy against
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a wider array of pathogens, and exploring its long-term impact on the agroecosystem. This

technical guide provides a foundational resource for scientists and professionals in the field to

advance the research and development of Ningnanmycin and other novel biopesticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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